(2,4-dimethoxyphenyl)[3-(trifluoromethyl)benzyl]amine

• IUPAC Name: 2,4-dimethoxy-N-[[3-(trifluoromethyl)phenyl]methyl]aniline
• InChI: InChI=1S/C16H16F3NO2/c1-21-13-6-7-14(15(9-13)22-2)20-10-11-4-3-5-12(8-11)16(17,18)19/h3-9,20H,10H2,1-2H3
• InChI Key: JPXSGKTWTJDLOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NCC2=CC(=CC=C2)C(F)(F)F)OC
• Molecular Formula: C16H16F3NO2
• Molecular Weight: 311.30 g/mol

Description

(2,4-dimethoxyphenyl)[3-(trifluoromethyl)benzyl]amine (DTBTA) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. DTBTA is a white crystalline solid that belongs to the class of aromatic amines. It has a molecular weight of 319.35 g/mol and a melting point of 112-115°C.

Mechanism of Action

(2,4-dimethoxyphenyl)[3-(trifluoromethyl)benzyl]amine exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of pro-inflammatory mediators such as prostaglandins. This compound has been found to selectively inhibit the activity of COX-2 enzyme, which is responsible for the production of prostaglandins in response to inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent analgesic, anti-inflammatory, and antipyretic effects in animal models. It has been shown to reduce pain and inflammation in various experimental models of inflammation such as carrageenan-induced paw edema and acetic acid-induced writhing response. This compound has also been found to reduce fever in animal models of pyrexia.

Advantages and Limitations for Lab Experiments

(2,4-dimethoxyphenyl)[3-(trifluoromethyl)benzyl]amine has several advantages as a research tool. It is a potent and selective inhibitor of COX-2 enzyme, which makes it an ideal tool for studying the role of COX-2 in various physiological and pathological processes. This compound is also relatively easy to synthesize and has a high yield. However, one of the limitations of this compound is that it is not very soluble in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on (2,4-dimethoxyphenyl)[3-(trifluoromethyl)benzyl]amine. One area of research is the development of new analogs of this compound with improved pharmacological properties. Another area of research is the study of the role of COX-2 in various pathological conditions such as cancer and neurodegenerative diseases. This compound may also have potential applications in the development of new materials with unique properties.

Synthesis Methods

(2,4-dimethoxyphenyl)[3-(trifluoromethyl)benzyl]amine can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2,4-dimethoxybenzaldehyde with 3-(trifluoromethyl)benzylamine in the presence of a reducing agent such as sodium borohydride. The reaction yields this compound as a white crystalline solid with a high yield.

Scientific Research Applications

(2,4-dimethoxyphenyl)[3-(trifluoromethyl)benzyl]amine has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are responsible for the development of inflammation.